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Compound of Interest

Compound Name: 9H-Fluoren-9-amine hydrochloride

Cat. No.: B145678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 9H-
Fluoren-9-amine hydrochloride. The information is curated for professionals in research and

development, offering detailed data and methodologies to support laboratory work and drug

discovery initiatives.

Core Chemical Properties
9H-Fluoren-9-amine hydrochloride is a stable, crystalline solid. Below is a summary of its key

chemical and physical properties.
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Property Value Source

Molecular Formula C₁₃H₁₂ClN [1][2]

Molecular Weight 217.69 g/mol [1][2]

CAS Number 5978-75-6 [1]

Melting Point 265-270 °C (decomposes) [3]

Appearance Light cream powder/solid [4]

Solubility
Information not readily

available

IUPAC Name
9H-fluoren-9-

amine;hydrochloride
[1]

InChI

InChI=1S/C13H11N.ClH/c14-

13-11-7-3-1-5-9(11)10-6-2-4-8-

12(10)13;/h1-8,13H,14H2;1H

[1]

InChIKey
SYKJOJSYQSVNOM-

UHFFFAOYSA-N
[1]

SMILES
C1=CC=C2C(=C1)C(C3=CC=

CC=C32)N.Cl
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 9H-Fluoren-9-
amine hydrochloride.
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Technique Data Highlights

¹H NMR
Spectra available, detailed peak assignments

require further analysis.

¹³C NMR
Spectra available, detailed peak assignments

require further analysis.

Infrared (IR)
Spectra available, characteristic peaks for

amine salts and aromatic rings are expected.

Mass Spectrometry Exact Mass: 217.0658271 Da.[1]

Experimental Protocols
Synthesis of 9H-Fluoren-9-amine hydrochloride via Reductive Amination of 9-Fluorenone

This protocol details a general procedure for the synthesis of 9H-Fluoren-9-amine, which is

then converted to its hydrochloride salt.[5]

Materials:

9-Fluorenone

Ammonium formate (HCOONH₄)

Iridium catalyst (e.g., [pentamethylcyclopentadienyl*Ir(N-phenyl-2-

pyridinecarboxamidate)Cl])

Methanol (MeOH)

Diethyl ether (Et₂O)

Dichloromethane (DCM)

Sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl), aqueous solution
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Potassium hydroxide (KOH), aqueous solution

Procedure:

Reaction Setup: In a suitable reaction vessel, combine 9-fluorenone (0.5 mmol) and the

iridium catalyst (1 mol%).

Add methanol (2.5 mL) to the vessel.

Introduce solid ammonium formate (5 mmol, 10 equivalents) to the solution.

Stir the reaction mixture at 37 °C for 15 hours.

Work-up:

Remove the methanol under reduced pressure.

Add aqueous HCl dropwise until the pH of the solution is between 1 and 2. This step forms

the 9H-Fluoren-9-amine hydrochloride salt.

Wash the acidic aqueous solution with diethyl ether (3 x 5 mL) to remove any unreacted

starting material and non-basic byproducts.

Collect the aqueous layer containing the desired hydrochloride salt.

Isolation of the free amine (optional, for characterization):

Adjust the pH of the aqueous solution to 10-12 using an aqueous KOH solution.

Extract the free amine into dichloromethane (3 x 5 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the solution and evaporate the solvent under reduced pressure to yield 9H-Fluoren-

9-amine.

Workflow for the Synthesis of 9H-Fluoren-9-amine Hydrochloride
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Synthesis of 9H-Fluoren-9-amine Hydrochloride

Reductive Amination

Work-up and Salt Formation

Optional: Free Amine Isolation

9-Fluorenone +
Ammonium Formate +

Iridium Catalyst
in Methanol

Stir at 37°C for 15h

Evaporate Methanol

Add aq. HCl (pH 1-2)

Wash with Diethyl Ether

Collect Aqueous Layer
(Product as HCl salt)

Add aq. KOH (pH 10-12)

Optional Path

Extract with DCM

Dry with Na2SO4

Evaporate DCM to yield
9H-Fluoren-9-amine

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 9H-Fluoren-9-amine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b145678?utm_src=pdf-body-img
https://www.benchchem.com/product/b145678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
9H-Fluoren-9-amine hydrochloride is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Always handle this compound in a well-ventilated area, such as a fume hood, and wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[5] Store in a cool, dry place away from incompatible materials.[5]

Logical Relationship of Safety Precautions
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Safety Precautions for 9H-Fluoren-9-amine HCl

Identified Hazards

Required Personal Protective Equipment Handling Procedures

9H-Fluoren-9-amine HCl

Harmful if SwallowedSkin Irritation Eye Irritation Respiratory Irritation

Store in Cool, Dry PlaceLab CoatProtective Gloves Safety Goggles Use in Well-Ventilated Area

Click to download full resolution via product page

Caption: Relationship between the hazards of the compound and the necessary safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145678#9h-fluoren-9-amine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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